Cas no 135158-54-2 (acibenzolar-S-methyl)

• Product Name: acibenzolar-S-methyl
• CAS No: 135158-54-2
• MF: C₈H₆N₂OS₂
• MW: 210.276038646698
• MDL: MFCD16656987
• CID: 169117
• PubChem ID: 329754339
• Update Time: 2025-04-19

acibenzolar-S-methyl Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzothiadiazole-7-carbothioicacid, S-methyl ester
• Acibenzolar-S-methyl
• Acibenzolar-S-methyl Solution
• acibenzolar-s-metil
• S-methyl 1,2,3-benzothiadiazole-7-carbothioate
• 1,2,3-benzo-thiadiazole-7-carbothioic acid S-methyl ester
• 7-(methylthiocarbonyl)-benzo-1,2,3-thiadiazole
• achbenzolar-S-methyl
• Acibenzolar-S-Methyl [ISO]
• Actigard
• Bendicar
• benzothiadiazole
• benzothiazole-7-carboxlic acid thiomethyl ester
• Bion
• Bion (pesticide)
• BTH
• BTH (agrochemical)
• S-methyl benzo[1,2,3]thiadiazole-7-carbothioate
• Actigard AM 87
• 1,2,3-Benzothiadiazole-7-carbothioic acid S-methyl ester
• CCRIS 9239
• CGA 245704
• SCHEMBL50864
• CS-0065838
• s-methyl benzo(1,2,3)thiadiazole-7-carbothioate
• AKOS015904137
• benzo(1,2,3)-thiadiazole-7-carbothioic acid s-methyl ester
• benzo(1,2,3)thiadiazole-7-carbothioic acid s-methyl ester
• EC 420-050-0
• ACIBENZOLAR-S-METHYL [HSDB]
• NCGC00254768-01
• 135158-54-2
• Pesticide5_Acibenzolar-S-methyl_C8H6N2OS2_Actigard
• NCGC00168291-01
• Acibenzolar-S-methyl, PESTANAL(R), analytical standard
• S-methyl benzo(1.2.3)thiadiazole-7-carbothioate
• 1,2,3-benzothiadiazole-7-carboxlic acid thiomethyl ester
• HSDB 7021
• UNII-BCW6119347
• EINECS Annex I Index 016-083-00-1
• Acibenzolar S-methyl
• Bion, BTH
• Acibenzolar-S-methyl 10 microg/mL in Cyclohexane
• J-006653
• CHEMBL425055
• CAS-135158-54-2
• Benz(1,2,3)thiadiazole-7-carbothioic acid-s-methyl ester
• 1,2,3-Benzothiadiazole-7-carbothioic acid, S-methyl ester
• HY-116541
• BCW6119347
• CHEBI:73178
• ASM
• Q341312
• GGA 245704
• DTXSID1032519
• NS00002657
• Tox21_300864
• ACIBNZOLAR-S-METHYL
• ACIBENZOLAR-S-METHYL [MI]
• 1,2,3-Benzothiadiazole-7-carbothiolic acid, S-methyl ester
• benzothiadiazole derivative
• NCGC00168291-02
• BTH derivative
• benzo-(1,2,3)-thiadiazole-7-carbothioic acid S-methyl ester
• DTXCID9012519
• DA-70528
• acibenzolar-S-methyl

• MDL： MFCD16656987
• Inchi： 1S/C8H6N2OS2/c1-12-8(11)5-3-2-4-6-7(5)13-10-9-6/h2-4H,1H3
• InChI Key： UELITFHSCLAHKR-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CC=2C(=O)SC)N=N1

Computed Properties

• Exact Mass: 225.96900
• Monoisotopic Mass: 209.992154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 96.4

Experimental Properties

• Color/Form: White to beige powdery solid with a quasi burnt odor
• Density: 1.450
• Melting Point: 134-135 ºC
• Boiling Point: 267°C (rough estimate)
• Flash Point: 154.5 °C
• Refractive Index: 1.5690 (estimate)
• PSA: 111.41000
• LogP: 2.72980
• Solubility: Methanol 4.2g/l, ethyl acetate 25g/l, n-hexane 1.3g/l, toluene 36g/l, acetone 28g/l, n-octanol 5.4g/l, dichloromethane 160g/l, water 7.7g/l

acibenzolar-S-methyl Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H317,H319,H335,H410
• Warning Statement： P261,P273,P280,P305+P351+P338,P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38-43-50/53
• Safety Instruction： S46-S59-S60-S61-S24/25
• Hazardous Material Identification：
• Toxicity：LD50 in rats (mg/kg): >2000 orally; >2000 dermally (Ruess)
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles